Cas no 35928-84-8 (2-bromo-5-methylphenyl chloroformate)

• Product Name: 2-bromo-5-methylphenyl chloroformate
• CAS No: 35928-84-8
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 6598199
• PubChem ID: 165873016
• Update Time: 2025-07-21

2-bromo-5-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methylphenyl chloroformate
• 2-Bromo-5-methylphenyl carbonochloridate
• EN300-1612741
• SY296928
• 35928-84-8

• Inchi： 1S/C8H6BrClO2/c1-5-2-3-6(9)7(4-5)12-8(10)11/h2-4H,1H3
• InChI Key： XMISQMMCYFPCKW-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(C)=CC=C1Br)=O

Computed Properties

• Exact Mass: 247.92397g/mol
• Monoisotopic Mass: 247.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.615±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.2±33.0 °C(Predicted)

Additional information on 2-bromo-5-methylphenyl chloroformate

Professional Introduction to 2-bromo-5-methylphenyl chloroformate (CAS No. 35928-84-8)

2-bromo-5-methylphenyl chloroformate, with the CAS number 35928-84-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, featuring a brominated aromatic ring and a chloroformate functional group, has garnered attention due to its versatile applications in the development of bioactive molecules. The structural uniqueness of 2-bromo-5-methylphenyl chloroformate makes it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The chloroformate group in this molecule is particularly noteworthy, as it serves as a crucial reagent in the formation of amides and esters through nucleophilic substitution reactions. This property has been leveraged in numerous synthetic pathways, enabling the efficient construction of complex molecular frameworks. The presence of both bromine and methyl substituents on the phenyl ring further enhances its reactivity, making it a preferred choice for medicinal chemists seeking to introduce specific functional groups into their target molecules.

In recent years, 2-bromo-5-methylphenyl chloroformate has been extensively studied for its potential in drug discovery. Its ability to undergo selective reactions with various nucleophiles has been exploited in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. For instance, recent studies have demonstrated its utility in generating novel inhibitors targeting specific tyrosine kinases, which exhibit high selectivity and low toxicity profiles. These findings highlight the compound's significance in developing next-generation therapeutics.

The bromine atom in 2-bromo-5-methylphenyl chloroformate also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures prevalent in many bioactive compounds. Researchers have utilized these reactions to create derivatives with enhanced pharmacological properties. For example, a recent publication described the use of this compound in synthesizing small-molecule modulators of transcription factors, which could lead to new treatments for metabolic disorders.

The methyl group at the 5-position of the phenyl ring contributes to the overall electronic properties of the molecule, influencing its interaction with biological targets. This feature has been strategically employed to modulate binding affinities and selectivity in drug candidates. A notable study published last year detailed how subtle changes introduced by this substituent could significantly alter the potency and pharmacokinetic profiles of kinase inhibitors. Such insights underscore the importance of structural optimization using compounds like 2-bromo-5-methylphenyl chloroformate.

Beyond its applications in pharmaceuticals, 2-bromo-5-methylphenyl chloroformate has found utility in materials science and agrochemical research. Its reactivity allows for the facile introduction of functional groups into polymers and agrochemical intermediates, contributing to advancements in these industries. For instance, researchers have employed this compound to develop novel polymer additives that enhance material stability and durability.

The synthesis of 2-bromo-5-methylphenyl chloroformate itself is an intriguing process that showcases modern organic chemistry techniques. While traditional methods involve multi-step sequences from readily available starting materials, recent advancements have enabled more streamlined synthetic routes. These improvements have not only increased yields but also reduced waste generation, aligning with green chemistry principles. A recent review highlighted several innovative synthetic strategies that have made the preparation of this compound more efficient and sustainable.

In conclusion, 2-bromo-5-methylphenyl chloroformate (CAS No. 35928-84-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on drug discovery, materials science, and agrochemicals. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.